Potassium dihydrogen phosphate
Potassium dihydrogen phosphate
Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Brand Name:
Vulcanchem
CAS No.:
7778-77-0
VCID:
VC21209740
InChI:
InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
SMILES:
OP(=O)(O)[O-].[K+]
Molecular Formula:
H3KO4P
Molecular Weight:
137.094 g/mol
Potassium dihydrogen phosphate
CAS No.: 7778-77-0
Cat. No.: VC21209740
Molecular Formula: H3KO4P
Molecular Weight: 137.094 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate. Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low. |
|---|---|
| CAS No. | 7778-77-0 |
| Molecular Formula | H3KO4P |
| Molecular Weight | 137.094 g/mol |
| IUPAC Name | potassium;dihydrogen phosphate |
| Standard InChI | InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4) |
| Standard InChI Key | PJNZPQUBCPKICU-UHFFFAOYSA-N |
| SMILES | OP(=O)(O)[O-].[K+] |
| Canonical SMILES | OP(=O)(O)O.[K] |
| Colorform | Colorless crystals or white granular powder White tetragonal crystals |
| Melting Point | 253 °C |
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